N-(3-fluoro-4-methylphenyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-(4-pyrrolidin-1-ylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H19FN4OS/c1-12-4-5-13(10-14(12)18)20-16(23)11-24-17-19-7-6-15(21-17)22-8-2-3-9-22/h4-7,10H,2-3,8-9,11H2,1H3,(H,20,23)
• InChI Key: TZGKRTDTBGBZIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC=CC(=N2)N3CCCC3)F
• Molecular Formula: C17H19FN4OS
• Molecular Weight: 346.4 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in drug development. This compound has been shown to exhibit promising results in scientific research, particularly in the field of cancer treatment.

Scientific Research Applications

Chemistry and Pharmacology of Pyrimidine Derivatives

• Fluorinated Pyrimidines in Cancer Treatment : Research has highlighted the significance of fluorine chemistry in enhancing the efficacy of fluorinated pyrimidines, like 5-fluorouracil, for cancer therapy. These compounds are utilized for their ability to perturb nucleic acid structure and dynamics, offering insights into their use in personalized medicine (Gmeiner, 2020).

• Pyrano[2,3-d]Pyrimidine Scaffolds : The pyranopyrimidine core, particularly 5H-pyrano[2,3-d]pyrimidine scaffolds, has been identified for its broad applicability in medicinal chemistry due to its bioavailability and therapeutic potential. Research focused on synthetic pathways employing hybrid catalysts for the development of this scaffold emphasizes its role in creating novel therapeutic agents (Parmar, Vala, & Patel, 2023).

• Optoelectronic Materials : The integration of pyrimidine and quinazoline fragments into π-extended conjugated systems has been explored for creating novel optoelectronic materials. This application showcases the versatility of pyrimidine derivatives beyond pharmacology, highlighting their potential in electronic devices and luminescent elements (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

• Environmental Protection : The role of pyrimidine derivatives in environmental protection, particularly in the adsorptive elimination of pharmaceutical contaminants from water, has been reviewed. This illustrates the environmental relevance of pyrimidine-based compounds in mitigating pollution and safeguarding water quality (Igwegbe et al., 2021).